Cas no 450340-59-7 (N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide)

• Product Name: N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide
• CAS No: 450340-59-7
• MF: C₁₉H₁₆ClN₃OS
• MW: 369.867841720581
• CID: 5767460
• PubChem ID: 4444325
• Update Time: 2025-07-23

N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024582062
• Oprea1_846118
• SR-01000569591-1
• N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide
• 450340-59-7
• F0541-1257
• N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide
• EU-0028641
• SR-01000569591
• N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methylbenzamide
• Benzamide, N-[2-(3-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-2-methyl-

• Inchi： 1S/C19H16ClN3OS/c1-12-5-2-3-8-15(12)19(24)21-18-16-10-25-11-17(16)22-23(18)14-7-4-6-13(20)9-14/h2-9H,10-11H2,1H3,(H,21,24)
• InChI Key： DUTCNCYJNZGHBL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C2CSCC2=N1)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 369.0702610g/mol
• Monoisotopic Mass: 369.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 498.0±45.0 °C(Predicted)
• pka: 12.42±0.20(Predicted)

Additional information on N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide

N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide (CAS No. 450340-59-7): A Comprehensive Overview

N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide (CAS No. 450340-59-7) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The structural complexity and functional groups of this molecule make it a valuable candidate for further research and development.

The chlorophenyl substituent in the compound's structure plays a crucial role in its biological activity. Chlorinated phenyl groups are often associated with enhanced lipophilicity and improved binding affinity to various biological targets. This feature is particularly important in drug design, as it can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule. Recent studies have shown that compounds with chlorophenyl substituents exhibit potent activity against a range of diseases, including cancer and neurodegenerative disorders.

The thieno[3,4-c]pyrazol-3-yl moiety is another key structural element of this compound. Thienopyrazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities. The presence of this moiety in the structure of N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide contributes to its potential as a therapeutic agent. Research has demonstrated that thienopyrazoles can modulate various signaling pathways involved in cell proliferation and apoptosis, making them promising candidates for the development of novel drugs.

The methylbenzamide group at the C-2 position of the thienopyrazole ring further enhances the compound's biological activity. Methylbenzamides are known for their ability to interact with specific protein targets, such as enzymes and receptors. This interaction can lead to the modulation of cellular processes and the inhibition of disease-causing pathways. Studies have shown that compounds containing methylbenzamide groups exhibit potent anti-inflammatory and analgesic properties, making them valuable for the treatment of inflammatory diseases and pain management.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide. These studies have helped identify key structural features that contribute to the compound's biological activity. For instance, molecular docking simulations have revealed that the chlorophenyl substituent and thieno[3,4-c]pyrazol-3-yl moiety play critical roles in binding to specific protein targets. This information is crucial for optimizing the compound's structure to enhance its therapeutic potential.

In addition to its potential therapeutic applications, N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide has been studied for its use in chemical synthesis and materials science. The unique electronic properties of thienopyrazoles make them suitable for applications in organic electronics and photovoltaic devices. Researchers have explored the use of thienopyrazole derivatives as building blocks for designing novel materials with improved performance characteristics.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide in various disease models. Preliminary results have shown promising outcomes in preclinical studies, with the compound demonstrating significant activity against cancer cells and inflammatory conditions. These findings highlight the potential of this compound as a future therapeutic agent.

Despite its promising properties, it is important to note that further research is needed to fully understand the mechanisms of action and potential side effects of N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide. Ongoing studies are focused on optimizing its pharmacological profile and developing more effective formulations for clinical use.

In conclusion, N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide (CAS No. 450340-59-7) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted and new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.